Cas no 887590-83-2 (Benzenamine,3-(3,5-diethylphenoxy)-)

Benzenamine,3-(3,5-diethylphenoxy)- structure
887590-83-2 structure
Product name:Benzenamine,3-(3,5-diethylphenoxy)-
CAS No:887590-83-2
MF:C16H19NO
MW:241.32816
CID:713596
PubChem ID:53425145

Benzenamine,3-(3,5-diethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(3,5-diethylphenoxy)-
    • 3-(3,5-Diethylphenoxy)aniline
    • 3-(3,5-diethyl-phenoxy)-phenylamine
    • 3-(3,5-diethylphenoxy)phenylamine
    • DTXSID60698760
    • 887590-83-2
    • MDL: MFCD06656976
    • Inchi: InChI=1S/C16H19NO/c1-3-12-8-13(4-2)10-16(9-12)18-15-7-5-6-14(17)11-15/h5-11H,3-4,17H2,1-2H3
    • InChI Key: AFWHPCWAPLZHEM-UHFFFAOYSA-N
    • SMILES: CCC1=CC(=CC(=C1)OC2=CC=CC(=C2)N)CC

Computed Properties

  • Exact Mass: 241.147
  • Monoisotopic Mass: 241.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.2A^2

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